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Compound of Interest

Compound Name: BRD4 Inhibitor-12

Cat. No.: B1364082

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRD4 (Bromodomain-containing protein 4) is a key member of the Bromodomain and Extra-
Terminal domain (BET) family of proteins. These epigenetic readers play a crucial role in
regulating gene transcription. BRD4 is involved in various signaling pathways critical to cell
proliferation and inflammation, including those mediated by NFkB and c-Myc.[1][2] Its
association with super-enhancers that drive the expression of oncogenes makes it a significant
target in cancer therapy.[3] Dysregulation of BRD4 has been implicated in the progression of
numerous cancers and inflammatory diseases.[1] Small molecule inhibitors targeting BRD4,
such as BRD4 Inhibitor-12, are therefore valuable tools for both basic research and clinical
investigation.

BRD4 Inhibitor-12, also identified as Compound 9, is a ligand for BRD4 and is utilized in
cancer and inflammation research. Accurate preparation of a stock solution is the first critical
step for any in vitro or in vivo experiment to ensure reproducibility and reliability of results. This
document provides a detailed protocol for the preparation, storage, and handling of BRD4
Inhibitor-12 stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for BRD4 Inhibitor-12 is presented in the table below
for easy reference.
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Property Value

Molecular Weight 241.08 g/mol

CAS Number 328956-24-7

Appearance Solid

Primary Solvent DMSO

Storage (Powder) -20°C for 3 years or 4°C for 2 years
Storage (In Solvent) -80°C for 6 months or -20°C for 1 month

Experimental Protocols

Materials Required
e BRD4 Inhibitor-12 (CAS 328956-24-7) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation (10 mM Example)

This protocol describes the preparation of a 10 mM stock solution of BRD4 Inhibitor-12 in
DMSO. Adjustments can be made to the calculations for different desired concentrations.

» Acclimatization: Before opening, allow the vial of BRD4 Inhibitor-12 powder to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1364082?utm_src=pdf-body
https://www.benchchem.com/product/b1364082?utm_src=pdf-body
https://www.benchchem.com/product/b1364082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of BRD4 Inhibitor-12 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 2.41 mg of the compound.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 241.08 g/mol = 2.41 mg

e Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the
microcentrifuge tube containing the powder. For the 2.41 mg of powder, add 1 mL of DMSO.

 Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be observed. If dissolution is difficult, gentle
warming (e.g., in a 37°C water bath for a few minutes) or brief sonication can be applied.

e Storage:
o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.

o For long-term storage (up to 6 months), it is recommended to aliquot the stock solution
into smaller, single-use volumes and store at -80°C. This minimizes freeze-thaw cycles
which can degrade the compound.

o Always protect the stock solution from light.

Preparation of Working Solutions

To prepare a working solution, dilute the 10 mM stock solution with the appropriate cell culture
medium or experimental buffer to the desired final concentration. For example, to prepare 1 mL
of a 10 uM working solution:

o Take 1 pL of the 10 mM stock solution.
e Add it to 999 pL of the desired medium or buffer.

e Mix thoroughly by gentle pipetting or vortexing.
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Note: It is crucial to prepare fresh working solutions for each experiment to ensure optimal

activity of the inhibitor.
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Caption: Inhibition of BRD4 by BRD4 Inhibitor-12 blocks gene transcription.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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